Cas no 99260-65-8 (Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3-[[(2S,5S,6S)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)- (9CI))

• Product Name: Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3-[[(2S,5S,6S)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)- (9CI)
• CAS No: 99260-65-8
• MF: C₄₃H₄₈O₁₆
• MW: 820.831634521484
• CID: 808769
• PubChem ID: 127271
• Update Time: 2025-04-19

Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3-[[(2S,5S,6S)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(2H)-trione,9-[2,6-dideoxy-4-O-[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]-b-D-arabino-hexopyranosyl]-3-[[(2S,5S,6S)-5-[[(2R,6S)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-,(3R,4aR,12bS)- (9CI)
• saquayamycin
• 1,5-Anhydro-2,6-dideoxy-4-O-(6-methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl)-1-[4a,8,12b-trihydroxy-3-methyl-3-({6-methyl-5-[(6-methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl)oxy]oxan-2-yl}oxy)-1,7,12-trioxo-1,2,3,4,4a,7,12,12b-octahydrotetraphen-9-yl]hexitol
• 99260-65-8
• Benz(a)anthracene-1,7,12(2H)-trione, 9-(2,6-dideoxy-4-O-((2R-trans)-5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl)-beta-D-arabino-hexopyranosyl)-3-((5-((5,6-dihydro-6-methyl-5-oxo-2H-pyran-2-yl)oxy)tetrahydro-6-methyl-2H-pyran-2-yl)oxy)-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-methyl-, (3R-(3-alpha(2S*,5S*(2R*,6S*)6S*),4a-alpha,12b-alpha))-
• 4a,8,12b-trihydroxy-9-[4-hydroxy-6-methyl-5-[(6-methyl-5-oxo-2H-pyran-2-yl)oxy]oxan-2-yl]-3-methyl-3-[6-methyl-5-[(6-methyl-5-oxo-2H-pyran-2-yl)oxy]oxan-2-yl]oxy-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
• DTXSID40912810
• Saquayamycin A

• Inchi： 1S/C43H48O16/c1-19-26(44)8-11-32(54-19)57-29-10-13-34(56-21(29)3)59-41(5)17-31(47)43(52)36-25(14-15-42(43,51)18-41)38(49)35-24(39(36)50)7-6-23(37(35)48)30-16-28(46)40(22(4)53-30)58-33-12-9-27(45)20(2)55-33/h6-9,11-12,14-15,19-22,28-30,32-34,40,46,48,51-52H,10,13,16-18H2,1-5H3
• InChI Key： PSCPFFPJZFSAMI-UHFFFAOYSA-N
• SMILES： O(C1CCC(C(C)O1)OC1C=CC(C(C)O1)=O)C1(C)CC(C2(C3C(C4C=CC(=C(C=4C(C=3C=CC2(C1)O)=O)O)C1CC(C(C(C)O1)OC1C=CC(C(C)O1)=O)O)=O)O)=O

Computed Properties

• Exact Mass: 820.29423544g/mol
• Monoisotopic Mass: 820.29423544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 7
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 231Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines